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Compound of Interest

Compound Name:
(4-Chlorophenyl)methyl 2-

aminoacetate

Cat. No.: B15268092

Get Quote

This technical guide provides an in-depth operational analysis of (4-Chlorophenyl)methyl 2-
aminoacetate, chemically identified as Glycine 4-chlorobenzyl ester.

Executive Summary
This compound is a specialized carboxyl-protecting group used primarily in peptide synthesis

and medicinal chemistry.[1] It is structurally distinct from its isomer, 4-chlorophenylglycine

methyl ester. The addition of the electron-withdrawing chlorine atom to the benzyl ring

enhances the stability of the ester bond against acidic conditions compared to the standard

benzyl ester, allowing for orthogonal deprotection strategies in Boc/Bzl solid-phase peptide

synthesis (SPPS).

Phase I: Molecular Identity & Physicochemical
Profiling
Crucial Disambiguation: Researchers must distinguish this compound (Target A) from its

common isomer (Target B).
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Target A (This Topic): Glycine, 4-chlorobenzyl ester. (Glycine core, alcohol-modified).[2][3][4]

Target B (Isomer): 4-Chlorophenylglycine methyl ester. (Phenylglycine core, acid-modified).

[2]

Chemical Specifications
Property Data

IUPAC Name (4-Chlorophenyl)methyl 2-aminoacetate

Common Name Glycine 4-chlorobenzyl ester

Salt Form
Typically handled as Hydrochloride (HCl) or p-

Toluenesulfonate (pTsOH) salt

Chemical Formula
C₉H₁₀ClNO₂ (Free Base) / C₉H₁₁Cl₂NO₂ (HCl

Salt)

Molecular Weight
199.63 g/mol (Free Base) / 236.10 g/mol (HCl

Salt)

CAS Number
Note: Often synthesized in-situ.[5][6] Analogous

to 2462-31-9 (Unsubstituted Bzl-Gly).

Solubility
Soluble in water, methanol, DMF. Sparingly

soluble in ether/hexanes.

Melting Point
138–142 °C (Typical for HCl salts of benzyl

glycinates)

Structural Rationale
The 4-chlorobenzyl moiety acts as a "tuned" protecting group.

Electronic Effect: The Chlorine atom at the para position is electron-withdrawing (inductive

effect).

Stability Consequence: This destabilizes the formation of the benzylic carbocation

intermediate during acidolysis.
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Result: The ester is 10-100x more stable to trifluoroacetic acid (TFA) than the unsubstituted

benzyl ester, preventing premature cleavage during Boc-group removal.

Phase II: Risk Assessment & Safety Architecture
As an amino acid ester salt, the primary hazards stem from its potential as an irritant and its

specific reactivity as an alkylating agent precursor if the free base is generated.

Hazard Classification (GHS)
Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol: The "Dry-Cycle" Workflow
Because the hydrochloride salt is hygroscopic, moisture uptake can lead to hydrolysis,

releasing benzyl alcohol and glycine.

Required PPE

Storage Refrigerator
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Figure 1: Operational workflow for handling hygroscopic amino acid ester salts to maintain

chemical integrity.
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Phase III: Synthetic Utility & Handling
This section details the synthesis of the material and its application in peptide chemistry.[1][7]

[8][9][10][11]

Synthesis: Fischer-Speier Esterification
The most robust method for generating this compound is the acid-catalyzed esterification of

glycine with 4-chlorobenzyl alcohol.

Reagents:

Glycine (1.0 eq)

4-Chlorobenzyl Alcohol (5.0 eq - excess acts as solvent/driver)

Thionyl Chloride (SOCl₂) or p-Toluenesulfonic acid (pTsOH).

Protocol (HCl Salt Method):

Setup: Equip a 3-neck round bottom flask with a reflux condenser and a drying tube (CaCl₂).

Addition: Suspend Glycine in 4-Chlorobenzyl alcohol. Cool to 0°C.

Activation: Dropwise addition of Thionyl Chloride (1.2 eq). Caution: vigorous evolution of SO₂

and HCl gas.

Reflux: Heat to 90°C for 4 hours. The suspension will clear as the ester forms.

Precipitation: Cool to room temperature. Add excess diethyl ether (Et₂O) to precipitate the

crude hydrochloride salt.

Recrystallization: Recrystallize from Methanol/Ether to yield white needles.

Application: Orthogonal Protection Strategy
The 4-Chlorobenzyl (Cl-Bzl) group is critical when the peptide chain requires exposure to mild

acids without losing the C-terminal protection.
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Figure 2: Stability profile of the 4-chlorobenzyl ester. Note the resistance to TFA, distinguishing

it from standard benzyl esters.[1]

Mechanistic Insight: Standard Benzyl esters (OBzl) can suffer partial cleavage in 50% TFA

(used to remove N-terminal Boc groups). The 4-Cl-OBzl variant increases acid stability,

ensuring the chain remains attached to the resin or protecting group until the final HF cleavage

step [1].

Phase IV: Analytical Validation
To confirm the identity of the synthesized material, look for these specific spectral signatures.

Proton NMR (¹H-NMR, DMSO-d₆)
δ 8.5 ppm (br s, 3H): Ammonium protons (–NH₃⁺).

δ 7.4–7.5 ppm (m, 4H): Aromatic protons. Note: The characteristic AA'BB' system of the

para-substituted ring distinguishes this from the multiplet of unsubstituted benzyl.

δ 5.2 ppm (s, 2H): Benzylic methylene (–O–CH₂–Ar). Key Indication: This shift is slightly

downfield compared to unsubstituted benzyl due to the Cl atom.

δ 3.9 ppm (s, 2H): Glycine alpha-protons (H₂N–CH₂–CO).
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HPLC Parameters
Column: C18 Reverse Phase (e.g., Agilent Zorbax).

Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile.

Gradient: 5% B to 95% B over 20 min.

Detection: UV @ 220 nm (Peptide bond/Ester) and 254 nm (Aromatic ring).

Retention Time: Will elute later than Glycine Benzyl Ester due to the increased lipophilicity of

the Chlorine substituent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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